Cas no 80257-13-2 ((3-fluorochrysen-5-yl)methanol)

• Product name: (3-fluorochrysen-5-yl)methanol
• CAS No: 80257-13-2
• MF: C₁₉H₁₃OF
• MW: 276.30432
• CID: 1800812
• PubChem ID: 154428

(3-fluorochrysen-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-fluorochrysen-5-yl)methanol
• 3-Fluoro-5-chrysenemethanol
• 5-Chrysenemethanol, 3-fluoro-
• 80257-13-2
• DTXSID40230187

• Inchi： InChI=1S/C19H13FO/c20-15-7-5-12-6-8-17-16-4-2-1-3-13(16)9-14(11-21)19(17)18(12)10-15/h1-10,21H,11H2
• InChI Key： OOBRGCLQKNSSLJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=C(C(=CC2=C1)CO)C4=C(C=CC(=C4)F)C=C3

Computed Properties

• Exact Mass: 276.095
• Monoisotopic Mass: 276.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.316
• Boiling Point: 516.7°C at 760 mmHg
• Flash Point: 318.1°C
• Refractive Index: 1.758